Cas no 652997-56-3 (Benzonitrile, 4-iodo-3-methoxy-)
652997-56-3 structure
Product Name:Benzonitrile, 4-iodo-3-methoxy-
CAS No:652997-56-3
MF:C8H6INO
MW:259.043814182281
CID:400793
PubChem ID:23076760
Update Time:2025-08-03
Benzonitrile, 4-iodo-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-iodo-3-methoxy-
- 4-iodo-3-methoxybenzonitrile
- EN300-6777548
- 652997-56-3
- DTXSID80630309
- CBB99756
- CS-0377852
- SCHEMBL6072170
- Z1269177439
- PNVBLOSDBCTTKD-UHFFFAOYSA-N
-
- Inchi： 1S/C8H6INO/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4H,1H3
- InChI Key： PNVBLOSDBCTTKD-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C#N)C=C1OC
Computed Properties
- Exact Mass: 258.94898
- Monoisotopic Mass: 258.94941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
Benzonitrile, 4-iodo-3-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099332-1g |
4-Iodo-3-methoxybenzonitrile |
652997-56-3 | 97% | 1g |
$677.16 | 2023-09-01 | |
| Enamine | EN300-6777548-0.05g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 0.05g |
$174.0 | 2025-03-12 | |
| Enamine | EN300-6777548-0.1g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 0.1g |
$257.0 | 2025-03-12 | |
| Enamine | EN300-6777548-0.25g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 0.25g |
$367.0 | 2025-03-12 | |
| Enamine | EN300-6777548-0.5g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 0.5g |
$579.0 | 2025-03-12 | |
| Enamine | EN300-6777548-1.0g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 1.0g |
$743.0 | 2025-03-12 | |
| Enamine | EN300-6777548-2.5g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 2.5g |
$1454.0 | 2025-03-12 | |
| Enamine | EN300-6777548-5.0g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 5.0g |
$2152.0 | 2025-03-12 | |
| Enamine | EN300-6777548-10.0g |
4-iodo-3-methoxybenzonitrile |
652997-56-3 | 95.0% | 10.0g |
$3191.0 | 2025-03-12 | |
| 1PlusChem | 1P01ILZ1-50mg |
Benzonitrile, 4-iodo-3-methoxy- |
652997-56-3 | 90% | 50mg |
$269.00 | 2024-04-22 |
Benzonitrile, 4-iodo-3-methoxy- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
652997-56-3 (Benzonitrile, 4-iodo-3-methoxy-) Related Products
- 3336-40-1(Benzonitrile,3,5-diiodo-4-methoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
